Cas no 1369834-21-8 (3-Isopropyl-4-(trifluoromethyl)benzoic acid)

• Product Name: 3-Isopropyl-4-(trifluoromethyl)benzoic acid
• CAS No: 1369834-21-8
• MF: C₁₁H₁₁F₃O₂
• MW: 232.199054002762
• MDL: MFCD28356824
• CID: 4780435
• Update Time: 2023-08-17

3-Isopropyl-4-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-isopropyl-4-(trifluoromethyl)benzoic acid
• GS2861
• 3-Isopropyl-4-(trifluoromethyl)benzoic acid

• MDL： MFCD28356824
• Inchi： 1S/C11H11F3O2/c1-6(2)8-5-7(10(15)16)3-4-9(8)11(12,13)14/h3-6H,1-2H3,(H,15,16)
• InChI Key： MUTYNEQPECVCMF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(=O)O)=CC=1C(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3